Cas no 100097-80-1 (4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-)

4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl- structure
100097-80-1 structure
Product Name:4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-
CAS No:100097-80-1
MF:C24H15BrN2
MW:411.293304681778
CID:1124883
Update Time:2024-07-27

4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-
    • Inchi: 1S/C24H15BrN2/c25-18-10-8-17(9-11-18)23-15-20(16-5-2-1-3-6-16)24-19-7-4-14-26-21(19)12-13-22(24)27-23/h1-15H
    • InChI Key: VJPNBMYCEMCGOQ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)C2C(=CC=C3C=2C=CC=N3)N=C(C2=CC=C(Br)C=C2)C=1

Computed Properties

  • Exact Mass: 410.04195

Experimental Properties

  • Density: 1.414±0.06 g/cm3(Predicted)
  • Boiling Point: 574.0±50.0 °C(Predicted)
  • PSA: 25.78
  • pka: 4.36±0.30(Predicted)
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